Cas no 660416-36-4 (3-Fluoro-5-(methoxycarbonyl)benzoic acid)

3-Fluoro-5-(methoxycarbonyl)benzoic acid Properties

Names and Identifiers

• 3-Fluoro-5-(methoxycarbonyl)benzoic Acid
• 5-fluoro-isophthalic acid monomethyl ester
• 5-FLUOROISOPHTHALIC ACID MONOMETHYL ESTER
• AB45663
• AG-G-48651
• CTK5C3405
• KB-236147
• MONO-METHYL 5-FLUOROISOPHTHALATE
• SureCN1544732
• SFUQWJIUIYAPDJ-UHFFFAOYSA-N
• 5881AJ
• 3-fluoro-5-methoxycarbonylbenzoic acid
• 5-Fluoroisophthalic acid monomethylester
• 3-Fluoro-5-(methoxycarbonyl)benzoicAcid
• SY026333
• CS-11604
• AC1778
• 660416-36-4
• AKOS006290725
• MFCD08458981
• DTXSID10646574
• AMY20287
• EN300-379342
• SCHEMBL1544732
• CS-0130325
• Z1198179705
• DA-37348
• +Expand

• MDL： MFCD08458981
• InChIKey： SFUQWJIUIYAPDJ-UHFFFAOYSA-N
• Inchi： 1S/C9H7FO4/c1-14-9(13)6-2-5(8(11)12)3-7(10)4-6/h2-4H,1H3,(H,11,12)
• SMILES： FC1=C([H])C(C(=O)O[H])=C([H])C(C(=O)OC([H])([H])[H])=C1[H]

Computed Properties

• Exact Mass: 197.02498
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.03283686g/mol
• Heavy Atom Count: 14
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 66.43